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Compound of Interest

Compound Name:
P2Y14 Antagonist Prodrug 7j

hydrochloride

CAS No.: 1315308-19-0

Cat. No.: B2935147

Get Quote

Executive Summary
Prodrug 7j Hydrochloride (Axon 1958) is the highly bioavailable, ester-masked prodrug of

PPTN (Axon 3420), a high-affinity, selective antagonist of the P2Y14 receptor. While PPTN

exhibits potent nanomolar affinity (

nM) in vitro, its zwitterionic character and poor solubility limit its oral bioavailability. Prodrug 7j
utilizes an

-dimethylglycolamide ester promoiety to mask the carboxylic acid, significantly enhancing
membrane permeability and oral absorption (

) before being rapidly hydrolyzed by carboxylesterases to release the active parent drug.

This guide compares the physicochemical properties, inhibitory potency (

), and pharmacokinetic (PK) profiles of both compounds to assist in experimental design.
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Feature Parent Compound (PPTN) Prodrug 7j Hydrochloride

IUPAC Name

4-(4-(Piperidin-4-yl)phenyl)-7-

(4-(trifluoromethyl)phenyl)-2-

naphthoic acid

2-(Dimethylamino)-2-oxoethyl

4-(4-(piperidin-4-yl)phenyl)-7-

(4-(trifluoromethyl)phenyl)-2-

naphthoate hydrochloride

CAS Number 1160271-30-6 1315308-19-0

Molecular Formula

Molecular Weight 475.47 g/mol 597.07 g/mol

Promoiety None (Free Acid) -Dimethylglycolamide ester

Solubility Low (Zwitterionic at pH 7.4)
High (due to HCl salt & ester

masking)

Primary Target
P2Y14 Receptor (G-protein

coupled)
Inactive (requires bioactivation)

Mechanism of Action[2][3][4][5][6]
PPTN: Directly binds to the P2Y14 receptor, blocking the binding of UDP-glucose and

preventing downstream

-protein signaling (inhibition of cAMP reduction and chemotaxis).

Prodrug 7j: Acts as a vehicle. It is designed to be pharmacologically inactive (or significantly

less active) at the receptor site. Upon entering the systemic circulation or target tissue,

ubiquitous carboxylesterases cleave the glycolamide ester bond, releasing the active PPTN.

Comparative Performance Data
A. In Vitro Potency ( & )
The parent compound is the active species. The prodrug's apparent activity in cell assays

depends on the rate of hydrolysis in the culture media or cytosol.
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Assay Type Metric Parent (PPTN) Prodrug 7j Interpretation

Radioligand

Binding (hP2Y14) 0.43 nM > 1,000 nM*

Prodrug has low

intrinsic affinity;

masking the

carboxylate

prevents

receptor binding.

cAMP Inhibition (CHO cells) ~1 - 10 nM ~10 - 100 nM

In cell assays, 7j

is rapidly

converted to

PPTN, showing

"apparent"

potency close to

the parent.

Chemotaxis

Assay (HL-60) ~9 nM ~10 - 30 nM

High cellular

permeability of 7j

allows efficient

intracellular

delivery of

PPTN.

*Note: Pure ester prodrugs are typically inactive. Activity observed in non-purified enzyme

assays is often due to partial hydrolysis.

B. Pharmacokinetic (PK) Profile
The primary advantage of Prodrug 7j is observed in vivo.
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Parameter
Parent (PPTN) Oral
Dosing

Prodrug 7j Oral
Dosing

Improvement
Factor

(Plasma) Low (< 50 ng/mL) High (> 500 ng/mL) >10-fold

Low High Significantly Improved

Bioavailability (

)
< 10% (Rat) ~55 - 60% (Rat) ~6-fold increase

Half-life (

)
Variable

Driven by Parent

elimination

N/A (Prodrug converts

rapidly)

Key Insight: PPTN suffers from solubility-limited absorption. The zwitterionic nature (basic

piperidine + acidic naphthoic acid) creates high crystal lattice energy. Prodrug 7j masks the

acid, disrupting this interaction and improving lipophilicity for membrane transport.

Experimental Protocols
Protocol 1: In Vitro Bioactivation (Stability) Assay
Objective: Verify the conversion rate of Prodrug 7j to PPTN in plasma.

Preparation: Prepare a 10 mM stock of Prodrug 7j in DMSO.

Incubation: Spike human or rat plasma (pre-warmed to 37°C) with Prodrug 7j to a final

concentration of 1

M.

Sampling: Aliquot 50
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L samples at

min.

Quenching: Immediately add 200

L ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

Analysis: Centrifuge (10,000 x g, 5 min). Analyze supernatant via LC-MS/MS.

Monitor: Depletion of Prodrug 7j (m/z 561

fragment) and appearance of PPTN (m/z 476

fragment).

Calculation: Plot % remaining vs. time to determine

of hydrolysis.

Protocol 2: P2Y14 cAMP Antagonist Assay
Objective: Compare cellular

of Parent vs. Prodrug.

Cell Line: CHO-K1 cells stably expressing human P2Y14.

Seeding: Plate 2,000 cells/well in 384-well plates; incubate overnight.

Treatment:

Add Forskolin (10

M) to stimulate cAMP.

Add UDP-glucose (

concentration) to activate P2Y14 (suppressing cAMP).

Add serial dilutions of PPTN or Prodrug 7j (0.1 nM to 10
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M).

Incubation: Incubate for 30–60 minutes at 37°C. Note: Longer incubation favors prodrug

hydrolysis.

Detection: Use HTRF or GloSensor cAMP reagents to quantify cAMP levels.

Analysis: Fit data to a 4-parameter logistic equation.

Expectation: PPTN will show immediate inhibition. Prodrug 7j will show inhibition lagging

slightly or matching PPTN depending on esterase expression in CHO cells.

Visualization: Activation Pathway
The following diagram illustrates the bioactivation logic and signaling blockade.
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Caption: Mechanism of Action: Prodrug 7j is hydrolyzed by esterases to yield PPTN, which

blocks P2Y14 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. axonmedchem.com [axonmedchem.com]
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hydrochloride-vs-parent-compound-pptn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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